Cas no 1214376-53-0 (2-Methoxy-5-methyl-3-(pyridin-3-yl)pyridine)

• Product Name: 2-Methoxy-5-methyl-3-(pyridin-3-yl)pyridine
• CAS No: 1214376-53-0
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 4909329
• Update Time: 2025-05-19

2-Methoxy-5-methyl-3-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-methyl-3-(pyridin-3-yl)pyridine
• 2-Methoxy-5-methyl-3-(pyridin-3-yl)pyridine

• Inchi： 1S/C12H12N2O/c1-9-6-11(12(15-2)14-7-9)10-4-3-5-13-8-10/h3-8H,1-2H3
• InChI Key： UBDYRJBZEFCGEA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C)=CN=1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.1
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-Methoxy-5-methyl-3-(pyridin-3-yl)pyridine

Introduction to 2-Methoxy-5-methyl-3-(pyridin-3-yl)pyridine (CAS No: 1214376-53-0) in Modern Chemical and Pharmaceutical Research

2-Methoxy-5-methyl-3-(pyridin-3-yl)pyridine, identified by its CAS number 1214376-53-0, is a heterocyclic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical development. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of 2-Methoxy-5-methyl-3-(pyridin-3-yl)pyridine, including its methoxy and methyl substituents, as well as the pyridinyl group, contribute to its unique chemical properties and potential utility in various research domains.

The significance of 2-Methoxy-5-methyl-3-(pyridin-3-yl)pyridine lies in its versatility as a building block in medicinal chemistry. Pyridine derivatives are extensively studied due to their role as pharmacophores in numerous therapeutic agents. The presence of the 2-Methoxy group enhances the compound's solubility and metabolic stability, making it a valuable candidate for drug design. Additionally, the 5-Methyl substituent influences the electronic properties of the molecule, affecting its reactivity and interaction with biological targets.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the exploration of novel pyridine-based compounds like 2-Methoxy-5-methyl-3-(pyridin-3-yl)pyridine. These methods have enabled researchers to predict and optimize the biological activity of such molecules with greater precision. For instance, studies have demonstrated that pyridine derivatives can modulate enzyme activity and receptor binding, making them promising candidates for treating conditions such as inflammation, neurodegenerative diseases, and cancer.

One of the most compelling aspects of 2-Methoxy-5-methyl-3-(pyridin-3-yl)pyridine is its potential in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. The pyridine core of this compound can be tailored to interact with specific kinase domains, thereby inhibiting their activity. Recent research has shown that pyridine-based inhibitors can be highly effective in preclinical models, highlighting the therapeutic potential of this compound.

The synthesis of 2-Methoxy-5-methyl-3-(pyridin-3-yl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions, nucleophilic substitutions, and functional group transformations. The use of advanced catalytic systems has improved the efficiency of these synthetic processes, making it feasible to produce larger quantities of the compound for research purposes.

Another area where 2-Methoxy-5-methyl-3-(pyridin-3-yl)pyridine has shown promise is in the development of agrochemicals. Pyridine derivatives are known for their ability to interact with biological targets in pests and weeds, making them effective as herbicides and insecticides. The structural flexibility of this compound allows for modifications that enhance its specificity and environmental compatibility. Such developments are crucial for sustainable agriculture, where minimizing chemical impact on ecosystems is a priority.

The role of computational modeling in understanding the behavior of 2-Methoxy-5-methyl-3-(pyridin-3-yl)pyridine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at the atomic level. These studies have informed the design of more potent derivatives by identifying key structural features that enhance binding affinity and selectivity.

In conclusion, 2-Methoxy-5-methyl-3-(pyridin-3-y]l}pyridine (CAS No: 1214376_53_0) represents a significant advancement in chemical research with applications spanning pharmaceuticals and agrochemicals. Its unique structural properties make it a valuable tool for developing novel therapeutics and sustainable agricultural solutions. As research continues to uncover new applications for this compound, its importance in modern science is likely to grow further.